Cas no 2198690-38-7 (1-({Methyl[2-(methylamino)ethyl]amino}methyl)cyclobutan-1-ol)

• Product Name: 1-({Methyl[2-(methylamino)ethyl]amino}methyl)cyclobutan-1-ol
• CAS No: 2198690-38-7
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 5726205
• PubChem ID: 131701648
• Update Time: 2023-10-27

1-({Methyl[2-(methylamino)ethyl]amino}methyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({methyl[2-(methylamino)ethyl]amino}methyl)cyclobutan-1-ol
• 2198690-38-7
• F1910-7547
• AKOS040796223
• 1-[[methyl-[2-(methylamino)ethyl]amino]methyl]cyclobutan-1-ol
• 1-({Methyl[2-(methylamino)ethyl]amino}methyl)cyclobutan-1-ol

• Inchi： 1S/C9H20N2O/c1-10-6-7-11(2)8-9(12)4-3-5-9/h10,12H,3-8H2,1-2H3
• InChI Key： UFPUZVUGVYGPTA-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CCNC)CCC1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų